Cas no 1260605-21-7 ((S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate)

(S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a 1,3,4-oxadiazole scaffold substituted with a 3-cyanophenyl group. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild conditions, enabling further functionalization. The 1,3,4-oxadiazole moiety contributes to its rigidity and potential binding affinity, while the nitrile group offers a handle for additional chemical modifications. Its well-defined stereochemistry makes it valuable for applications requiring enantioselective synthesis.
(S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate structure
1260605-21-7 structure
Product Name:(S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate
CAS No:1260605-21-7
MF:C18H20N4O3
MW:340.376403808594
CID:1081364
PubChem ID:45489934
Update Time:2025-05-26

(S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate
    • 2-Methyl-2-propanyl (2S)-2-[5-(3-cyanophenyl)-1,3,4-oxadiazol-2-y l]-1-pyrrolidinecarboxylate
    • tert-butyl (2S)-2-[5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl]pyrrolidine-1-carboxylate
    • 1260605-21-7
    • AKOS016015923
    • (S)-tert-Butyl2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate
    • MDL: MFCD11111500
    • Inchi: 1S/C18H20N4O3/c1-18(2,3)25-17(23)22-9-5-8-14(22)16-21-20-15(24-16)13-7-4-6-12(10-13)11-19/h4,6-7,10,14H,5,8-9H2,1-3H3/t14-/m0/s1
    • InChI Key: NJMTTZQFUBZIAR-AWEZNQCLSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@H]1C1=NN=C(C2C=CC=C(C#N)C=2)O1)=O

Computed Properties

  • Exact Mass: 340.15354051g/mol
  • Monoisotopic Mass: 340.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • Density: 1.27

(S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM197815-1g
tert-butyl (S)-2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate
1260605-21-7 95%
1g
$1437 2023-03-07

(S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate Related Literature

Additional information on (S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of (S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate (CAS No. 1260605-21-7)

The compound (S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate (CAS No. 1260605-21-7) is a highly specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the 1,3,4-oxadiazole ring and pyrrolidine backbone, make it a valuable building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly focusing on this compound due to its potential applications in targeting metabolic disorders and neurological diseases, aligning with current trends in precision medicine.

In recent years, the demand for chiral intermediates like (S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate has surged, driven by advancements in asymmetric synthesis and the growing emphasis on green chemistry. The compound’s tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, a feature highly sought after in peptide and small-molecule drug development. This aligns with frequent search queries such as "Boc-protected pyrrolidine derivatives" and "oxadiazole-based drug candidates," reflecting its relevance in modern medicinal chemistry.

The 3-cyanophenyl moiety in this compound contributes to its electronic and steric properties, enabling selective interactions with biological targets. This characteristic has sparked interest in its use for kinase inhibition, a hot topic in oncology research. Additionally, the 1,3,4-oxadiazole ring is known for its bioisosteric properties, often replacing ester or amide functionalities to improve metabolic stability—a key consideration in drug design discussions on platforms like PubMed and ResearchGate.

From a synthetic perspective, CAS No. 1260605-21-7 is frequently referenced in studies exploring cyclization reactions and catalyzed coupling methodologies. Its (S)-stereochemistry is critical for enantioselective applications, addressing the pharmaceutical industry’s need for optically pure compounds. Searches for "stereoselective oxadiazole synthesis" or "chiral pyrrolidine applications" often highlight this compound’s utility, underscoring its importance in academic and industrial settings.

Environmental and regulatory considerations also play a role in the compound’s popularity. Unlike many traditional intermediates, (S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate is designed to comply with REACH and FDA guidelines, making it a safer choice for large-scale production. This aligns with the increasing user searches for "sustainable pharmaceutical intermediates" and "low-toxicity synthetic routes," reflecting broader industry shifts toward eco-friendly practices.

In summary, CAS No. 1260605-21-7 represents a convergence of innovation in chiral chemistry, drug design, and sustainable synthesis. Its multifaceted applications—from targeted therapy development to catalysis research—ensure its continued relevance in scientific literature and industrial workflows. As the demand for structurally diverse and biologically active compounds grows, this compound is poised to remain a cornerstone in advanced organic and medicinal chemistry research.

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